5-BROMO-N-(6-ETHOXY-1,3-BENZOTHIAZOL-2-YL)-N-[2-(MORPHOLIN-4-YL)ETHYL]THIOPHENE-2-CARBOXAMIDE HYDROCHLORIDE

Specification

• CAS No.: 1216557-12-8
• Molecular Formula: C20H23BrClN3O3S2
• Molecular Weight: 532.9
• IUPAC Name: 5-bromo-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)thiophene-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C20H22BrN3O3S2.ClH/c1-2-27-14-3-4-15-17(13-14)29-20(22-15)24(8-7-23-9-11-26-12-10-23)19(25)16-5-6-18(21)28-16;/h3-6,13H,2,7-12H2,1H3;1H
• Standard InChI Key: FYBCMLIIBOZBNP-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC=C(S4)Br.Cl

Introduction

5-Bromo-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxamide hydrochloride is a complex organic compound that belongs to the class of carboxamides. It is characterized by its unique structural features, which include a bromine atom, an ethoxy group, a benzothiazole ring, and a morpholin-4-yl ethyl moiety attached to a thiophene-2-carboxamide backbone. This compound is of interest in medicinal chemistry due to its potential biological activities.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step organic reactions. These may include:

• Condensation Reactions: To form the carboxamide linkage.

• Alkylation Reactions: To introduce the morpholin-4-yl ethyl group.

• Halogenation: To introduce the bromine atom.

Specific conditions such as temperature control, solvent choice (e.g., ethanol or acetic acid), and catalysts (e.g., glacial acetic acid) are crucial for facilitating these reactions.

Biological Activities and Applications

Compounds with similar structural features have shown significant biological activity, including potential therapeutic applications. The presence of the benzothiazole ring and the morpholin-4-yl ethyl moiety suggests potential interactions with biological targets, which could be relevant in drug discovery.

Potential Therapeutic Areas

• Infectious Diseases: Compounds with benzothiazole rings have been explored for antimicrobial properties.

• Neurological Disorders: Morpholine derivatives have been studied for their potential in treating neurological conditions.

Research Findings and Future Directions

Research on compounds with similar structures highlights their potential in medicinal chemistry. Further studies are needed to fully elucidate the biological activities and therapeutic potential of 5-bromo-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]thiophene-2-carboxamide hydrochloride.

Future Research Directions

• In Vitro and In Vivo Studies: To assess biological activity and safety.

• Structure-Activity Relationship (SAR) Studies: To optimize the compound for specific therapeutic applications.

Given the limited specific information available on this compound, further research and data collection are necessary to fully understand its properties and potential applications.